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Cat. No.: B15144177

Get Quote

For Immediate Release

This technical guide provides an overview of the in vitro characterization of SYY-B085-1, a

novel small molecule inhibitor of histone acetyltransferases (HATs). The information presented

herein is based on publicly available data, primarily from patent documentation

WO2019201291A1, which identifies SYY-B085-1 as a potent inhibitor of this enzyme class.

Due to the proprietary nature of this compound, specific quantitative data, such as IC50 values

against various HAT enzymes and detailed cell-based assay results, are not publicly accessible

at this time. Consequently, this document will focus on the established role of SYY-B085-1 as a

HAT inhibitor, the general methodologies used to characterize such compounds, and the

potential signaling pathways it may influence.

Core Activity: Histone Acetyltransferase Inhibition
SYY-B085-1 has been identified as an inhibitor of histone acetyltransferases (HATs).[1][2][3]

HATs are a class of enzymes that play a crucial role in epigenetic regulation by catalyzing the

transfer of an acetyl group from acetyl-CoA to lysine residues on histone and non-histone

proteins. This acetylation neutralizes the positive charge of lysine, weakening the interaction
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between histones and DNA and leading to a more open chromatin structure that facilitates

gene transcription.

The inhibition of HATs by compounds like SYY-B085-1 can therefore lead to a condensed

chromatin state, resulting in the transcriptional repression of target genes. This mechanism is

of significant interest in drug development, particularly in oncology, where aberrant HAT activity

is often implicated in tumorigenesis.

Postulated Mechanism of Action and Signaling
Pathway
As a HAT inhibitor, SYY-B085-1 is expected to primarily target the catalytic activity of HAT

enzymes, with a high likelihood of activity against the p300/CBP family of acetyltransferases,

which are common targets for this class of inhibitors. The inhibition of p300/CBP would lead to

a decrease in the acetylation of key histone marks, such as H3K27ac, and non-histone proteins

involved in transcriptional regulation.
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Start: Prepare Assay Components

Recombinant HAT Enzyme (e.g., p300/CBP)
Histone Substrate (e.g., H3 peptide)

Acetyl-CoA
SYY-B085-1 (various concentrations)

Incubate components to allow enzymatic reaction

Detect acetylated product using a specific antibody
or radioactive acetyl group

Measure signal (e.g., fluorescence, luminescence, radioactivity)

Calculate IC50 value
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Start: Cell Culture

Treat cells with SYY-B085-1
(various concentrations and time points)

Lyse cells to extract proteins

Perform Western Blot analysis

Probe with antibodies for total and
acetylated histones (e.g., H3K27ac)

Quantify band intensities

Determine dose-dependent reduction
in histone acetylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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